Cas no 612-18-0 (Quinoline, 1,2-dihydro-)
Quinoline, 1,2-dihydro- structure
Product Name:Quinoline, 1,2-dihydro-
Quinoline, 1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 1,2-dihydro-
- 1,2-dihydroquinoline
-
- Inchi： 1S/C9H9N/c1-2-6-9-8(4-1)5-3-7-10-9/h1-6,10H,7H2
- InChI Key： IRFSXVIRXMYULF-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C=CC1
Computed Properties
- Exact Mass: 131.07357
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Melting Point: 57 °C
- Boiling Point: 226 °C
- PSA: 12.03
- pka: 4.00±0.50(Predicted)
Quinoline, 1,2-dihydro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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